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Introduction

Torulene (3',4'-didehydro-[3,y-carotene) is a tetraterpenoid carotenoid pigment synthesized by
a variety of fungi, most notably red yeasts of the genera Rhodotorula and Sporobolomyces.[1]
[2] This vibrant red-orange compound plays a crucial role in protecting these microorganisms
from environmental stressors. In a remarkable example of horizontal gene transfer, the genetic
machinery for torulene biosynthesis has been acquired by the pea aphid, Acyrthosiphon
pisum, granting it the unique ability among animals to synthesize its own carotenoids.[3] This
guide provides an in-depth technical overview of the biological roles of torulene in both yeast
and aphids, focusing on its biosynthesis, physiological functions, and the regulatory pathways
that govern its production.

Biological Role of Torulene in Yeast

In yeast, torulene is a non-provitamin A carotenoid that serves primarily as a potent antioxidant
and photoprotective agent. Its accumulation is often a response to cellular stress, highlighting
its importance in survival and adaptation.

Biosynthesis Pathway

The biosynthesis of torulene in yeast originates from the mevalonate pathway, which produces
the universal isoprenoid precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl
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pyrophosphate (DMAPP). As illustrated in the pathway diagram below, the synthesis of
torulene proceeds from the C20 precursor, geranylgeranyl pyrophosphate (GGPP). Two
molecules of GGPP are condensed to form the first C40 carotenoid, phytoene. A series of
desaturation steps catalyzed by phytoene desaturase (encoded by the crtl gene) leads to the
formation of lycopene. Lycopene is then cyclized to y-carotene by a bifunctional lycopene
cyclase/phytoene synthase (encoded by the crtYB gene).[1] A subsequent desaturation step
converts y-carotene to torulene.[1] Torulene can be further oxidized to form torularhodin.[1]

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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